molecular formula C17H21NO2S B2584255 N-(2,3-Dihydro-1-benzofuran-3-ylmethyl)-N-(thiolan-3-ylmethyl)prop-2-enamide CAS No. 2411274-02-5

N-(2,3-Dihydro-1-benzofuran-3-ylmethyl)-N-(thiolan-3-ylmethyl)prop-2-enamide

Cat. No. B2584255
CAS RN: 2411274-02-5
M. Wt: 303.42
InChI Key: NXLRFVRTPHFDOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,3-Dihydro-1-benzofuran-3-ylmethyl)-N-(thiolan-3-ylmethyl)prop-2-enamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2,3-Dihydro-1-benzofuran-3-ylmethyl)-N-(thiolan-3-ylmethyl)prop-2-enamide is not fully understood. However, studies have shown that it may work by inhibiting certain enzymes involved in the growth and proliferation of cancer cells, as well as by reducing oxidative stress and inflammation.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce oxidative stress and inflammation, and inhibit the growth of certain bacteria and fungi. In addition, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,3-Dihydro-1-benzofuran-3-ylmethyl)-N-(thiolan-3-ylmethyl)prop-2-enamide in lab experiments include its potential as an anticancer agent, its ability to inhibit the growth of certain bacteria and fungi, and its antioxidant and anti-inflammatory properties. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on N-(2,3-Dihydro-1-benzofuran-3-ylmethyl)-N-(thiolan-3-ylmethyl)prop-2-enamide include further studies on its mechanism of action, potential side effects, and its potential applications in medicine and other fields. In addition, further research is needed to optimize its synthesis method and to develop more efficient and cost-effective methods for producing this compound. Finally, further studies are needed to explore its potential as a therapeutic agent for various diseases and conditions.

Synthesis Methods

The synthesis of N-(2,3-Dihydro-1-benzofuran-3-ylmethyl)-N-(thiolan-3-ylmethyl)prop-2-enamide involves the reaction between 2,3-dihydro-1-benzofuran-3-carbaldehyde and thiolan-3-ylmethylamine in the presence of prop-2-enamide. The reaction is carried out under specific conditions to ensure the formation of the desired product.

Scientific Research Applications

N-(2,3-Dihydro-1-benzofuran-3-ylmethyl)-N-(thiolan-3-ylmethyl)prop-2-enamide has been the focus of scientific research due to its potential applications in various fields. In medicine, it has been studied for its potential as an anticancer agent, as well as its ability to inhibit the growth of certain bacteria and fungi. In addition, it has been studied for its potential as an antioxidant and anti-inflammatory agent.

properties

IUPAC Name

N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-N-(thiolan-3-ylmethyl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21NO2S/c1-2-17(19)18(9-13-7-8-21-12-13)10-14-11-20-16-6-4-3-5-15(14)16/h2-6,13-14H,1,7-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NXLRFVRTPHFDOO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC(=O)N(CC1CCSC1)CC2COC3=CC=CC=C23
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21NO2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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